5-Acetyl-3-methyl-furan-2-carboxylic acid methyl ester

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: methyl 5-acetyl-3-methylfuran-2-carboxylate
• InChI: InChI=1S/C9H10O4/c1-5-4-7(6(2)10)13-8(5)9(11)12-3/h4H,1-3H3
• InChI Key: MGKSKVOYVQQZHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1)C(=O)C)C(=O)OC

Description

5-Acetyl-3-methyl-furan-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tin (IV) chloride (2.5 ml) is added to a solution of 3-methyl-furan-2-carboxylic acid methyl ester (1.0 g) and acetic anhydride (3.2 ml) in dichloromethane (8 ml) at 0° C. After 1 hour 30 minutes at 0° C. the reaction mixture is poured into a cold 10% Na2CO3 aqueous solution. The reaction mixture is filtered through a plug of Celite and the filtration cake is washed with dichloromethane. The aqueous phase is extracted two times with dichloromethane. The combined organic phases are washed once with water and with a saturated aqueous solution of NaCl, dried over MgSO4 and concentrated in vacuo. The crude product is purified on a semi-preparative HPLC to yield 5-Acetyl-3-methyl-furan-2-carboxylic acid methyl ester (0.5 g) as a white solid. MS (HPLC/MS): 183 (MH+). Retention time: 1.09 min.